(3-(2,2-Difluoropropoxy)phenyl)methanol

• IUPAC Name: [3-(2,2-difluoropropoxy)phenyl]methanol
• InChI: InChI=1S/C10H12F2O2/c1-10(11,12)7-14-9-4-2-3-8(5-9)6-13/h2-5,13H,6-7H2,1H3
• InChI Key: BTJGXMQUHONBRO-UHFFFAOYSA-N
• Canonical SMILES: CC(COC1=CC=CC(=C1)CO)(F)F
• Molecular Formula: C10H12F2O2
• Molecular Weight: 202.20 g/mol

Description

Its structure combines a benzyl alcohol moiety with a difluoropropoxy substituent at the meta position, which may influence its physicochemical properties (e.g., solubility, stability, and reactivity). The difluoro group enhances electronegativity and metabolic stability compared to non-fluorinated analogs, while the hydroxyl group provides a site for further functionalization.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Due to the lack of direct data on (3-(2,2-Difluoropropoxy)phenyl)methanol, comparisons are drawn from structurally or functionally related compounds in the evidence.

Table 1: Key Properties of Selected Compounds

Compound Name	Functional Groups	Key Properties/Applications	Safety/Handling Concerns	Source
(3-(4-(Methylthio)phenyl)-1-phenyl-1H-pyrazol-4-YL)methanol	Pyrazole, methanol, methylthio	Research chemical (95% purity)	Skin/eye irritation, organ toxicity
2-(2-[4-(1,1,3,3-Tetramethylbutyl)phenoxy]ethoxy)ethanol	Ethoxy, phenol, branched alkyl	Industrial surfactant/solvent (100%)	Limited safety data
MSPPP (1-(4-Methylsulfonyl Phenyl)-3-(4-N,N-Dimethyl Amino Phenyl)-2-Propen-1-one)	Chalcone, sulfonyl, dimethylamino	Fluorescence, ASE properties (quantum yield ~0.35)	Not specified

Fluorinated vs. Non-Fluorinated Analogs

• Fluorine Impact: The difluoropropoxy group in the target compound likely increases its lipophilicity and metabolic stability compared to non-fluorinated analogs like 2-(2-[4-(1,1,3,3-Tetramethylbutyl)phenoxy]ethoxy)ethanol (). Fluorine’s electron-withdrawing effect may also reduce reactivity toward nucleophiles, enhancing shelf-life .
• Optical Properties : Unlike MSPPP (), which exhibits amplified spontaneous emission (ASE) and a quantum yield of 0.35, fluorinated alcohols typically show weaker fluorescence due to heavy atom effects from fluorine.

Functional Group Reactivity

• Hydroxyl Group: The methanol moiety allows for esterification or oxidation to aldehydes/ketones, analogous to (3-(4-(Methylthio)phenyl)-1-phenyl-1H-pyrazol-4-YL)methanol .
• Ether Linkage : The difluoropropoxy group may resist cleavage better than the ethoxy group in ’s compound due to fluorine’s steric and electronic effects.

Limitations of Available Evidence

• No Direct Data: None of the provided sources mention (3-(2,2-Difluoropropoxy)phenyl)methanol. Comparisons rely on extrapolation from unrelated compounds.
• Structural Diversity : MSPPP () and the SDS compounds () differ significantly in core structure and applications, limiting actionable insights.